N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide

• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 2-[(2-methoxy-5-methylphenyl)sulfonyl-methylamino]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C19H24N2O5S/c1-14-9-10-17(26-4)18(11-14)27(23,24)21(2)13-19(22)20-12-15-7-5-6-8-16(15)25-3/h5-11H,12-13H2,1-4H3,(H,20,22)
• InChI Key: LARIRAPAMWNCJM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N(C)CC(=O)NCC2=CC=CC=C2OC

Description

N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide, also known as MMB-AMBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMB-AMBA belongs to the class of sulfonylurea compounds and has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic effects.

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of specific enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). Additionally, N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has been shown to induce apoptosis in cancer cells, which may be due to its ability to inhibit the activity of specific enzymes involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide in lab experiments is its potential therapeutic applications. Additionally, N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has been shown to be relatively stable and easy to synthesize. However, one limitation of using N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide. One area of interest is its potential as a therapeutic agent for inflammatory diseases, such as arthritis and inflammatory bowel disease. Additionally, further research is needed to fully understand the mechanism of action of N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide and to identify specific targets for its activity. Finally, studies are needed to determine the safety and efficacy of N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide in human clinical trials.

Synthesis Methods

The synthesis of N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide involves the reaction between N-(2-methoxybenzyl)acetamide and 2-(chloromethyl)-5-methoxytoluene in the presence of a base. The product is then treated with sodium methoxide and methylsulfonyl chloride to yield N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide.

Scientific Research Applications

N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has been studied extensively for its potential therapeutic applications. In particular, it has been investigated for its anti-inflammatory and anti-cancer effects. Studies have shown that N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Additionally, N-(2-methoxybenzyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.